Cas no 1219977-26-0 (4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride)
4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-Methoxy-4-propylphenoxy)methyl]piperidine hydrochloride
- 4-((2-Methoxy-4-propylphenoxy)methyl)piperidine hydrochloride
- 4-[(2-Methoxy-4-propylphenoxy)methyl]piperidinehydrochloride
- 4-(2-methoxy-4-propylphenoxymethyl)piperidine hydrochloride
- 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride
-
- Inchi: 1S/C16H25NO2.ClH/c1-3-4-13-5-6-15(16(11-13)18-2)19-12-14-7-9-17-10-8-14;/h5-6,11,14,17H,3-4,7-10,12H2,1-2H3;1H
- InChI Key: VEGVVSBJXHFIQU-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(=CC=1OC)CCC)CC1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 241
- Topological Polar Surface Area: 30.5
4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM306635-1g |
4-((2-Methoxy-4-propylphenoxy)methyl)piperidine hydrochloride |
1219977-26-0 | 95% | 1g |
$167 | 2022-09-30 | |
| Chemenu | CM306635-5g |
4-((2-Methoxy-4-propylphenoxy)methyl)piperidine hydrochloride |
1219977-26-0 | 95% | 5g |
$500 | 2022-09-30 | |
| TRC | M039575-125mg |
4-[(2-Methoxy-4-propylphenoxy)methyl]piperidinehydrochloride |
1219977-26-0 | 125mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M039575-250mg |
4-[(2-Methoxy-4-propylphenoxy)methyl]piperidinehydrochloride |
1219977-26-0 | 250mg |
$ 375.00 | 2022-06-04 |
4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride
Introduction to 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride (CAS No: 1219977-26-0)
4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound, identified by its CAS number 1219977-26-0, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and investigation. The structure of this molecule incorporates a piperidine ring, a moiety known for its versatility in drug design, alongside an aromatic ring system with methoxy and propyl substituents, which contribute to its unique chemical properties.
The piperidinehydrochloride moiety in the name is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the aromatic ring system with specific substitution patterns enhances the compound's interactability with biological targets, making it a promising candidate for further exploration in drug discovery.
In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride structure presents an intriguing framework for such investigations. Its chemical composition suggests potential interactions with enzymes and receptors that are critical in conditions such as cardiovascular diseases, neurological disorders, and inflammatory responses. The methoxy and propyl groups on the aromatic ring may play a crucial role in determining the compound's binding affinity and selectivity, which are key factors in drug development.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to interact with neurotransmitter systems, particularly those involving dopamine and serotonin. The 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride molecule, with its unique structural features, may offer a new approach to modulating these systems. Recent studies have shown that similar piperidine-based compounds can influence neurotransmitter release and receptor activity, suggesting that this compound could have therapeutic benefits in conditions such as depression, anxiety, and Parkinson's disease.
The synthesis and characterization of 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride have been subjects of considerable attention in academic and industrial research laboratories. The synthetic route involves multi-step organic transformations, including functional group modifications and protection-deprotection strategies. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular structure, helping researchers understand how different parts of the molecule contribute to its overall properties.
Furthermore, computational studies have played a pivotal role in elucidating the potential biological activity of 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations can help identify key binding sites and provide insights into the mechanisms by which the compound exerts its effects. Such computational approaches are increasingly integral to drug discovery pipelines, as they can significantly reduce the time and cost associated with experimental screening.
In vitro studies have begun to reveal the pharmacological profile of 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride. Initial experiments have focused on assessing its interaction with relevant enzymes and receptors. For instance, researchers have investigated its binding affinity for dopamine receptors, which are implicated in various neurological disorders. The results suggest that this compound may exhibit selectivity for certain receptor subtypes, potentially minimizing side effects associated with broader pharmacological activity.
The pharmacokinetic properties of 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride are also being evaluated to determine its suitability for therapeutic use. Parameters such as solubility, stability, bioavailability, and metabolic pathways are critical factors that influence whether a drug can be effectively administered to patients. Preliminary data indicate that this compound has favorable solubility characteristics and may exhibit reasonable stability under physiological conditions. These properties make it an attractive candidate for further development.
One of the most exciting aspects of working with 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride is its potential for structural optimization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. This iterative process involves designing analogs based on computational predictions or experimental data, followed by testing their efficacy in vitro and in vivo. Such approaches are fundamental to modern drug discovery efforts.
The impact of 4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride extends beyond academic research; it holds promise for clinical applications as well. As our understanding of disease mechanisms continues to evolve, compounds like this one provide valuable tools for exploring new therapeutic strategies. Whether used as lead compounds or intermediates in larger drug development programs, their contributions to pharmaceutical science are significant.
In conclusion,4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride (CAS No: 1219977-26-0) is a fascinating molecule with potential applications across multiple therapeutic areas. Its unique structure and promising biological activity make it a subject worthy of continued investigation. As research progresses,this compound is likely to play an important role in advancing our understanding of disease processes and developing new treatments.
1219977-26-0 (4-(2-Methoxy-4-propylphenoxy)methylpiperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)